Cas no 477194-01-7 ((E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477194-01-7
• MF: C₁₇H₁₀N₆O₄S
• MW: 394.364100933075
• CID: 5983929
• PubChem ID: 6108093
• Update Time: 2025-05-24

(E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(4-nitrophenyl)-α-[2-(3-nitrophenyl)hydrazinylidene]-
• (2E)-N-(3-nitroanilino)-4-(4-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• 477194-01-7
• AKOS005639685
• F0760-2700
• (E)-N'-(3-nitrophenyl)-4-(4-nitrophenyl)thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C17H10N6O4S/c18-9-15(21-20-12-2-1-3-14(8-12)23(26)27)17-19-16(10-28-17)11-4-6-13(7-5-11)22(24)25/h1-8,10,20H/b21-15+
• InChI Key： ZZKKRHGRVLEKBK-RCCKNPSSSA-N
• SMILES： S1C=C(C2=CC=C([N+]([O-])=O)C=C2)N=C1/C(=N/NC1=CC=CC([N+]([O-])=O)=C1)/C#N

Computed Properties

• Exact Mass: 394.04842400g/mol
• Monoisotopic Mass: 394.04842400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 610.7±65.0 °C(Predicted)
• pka: 4.84±0.10(Predicted)

Additional information on (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Chemical Profile of (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-01-7)

Compound with the chemical name (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477194-01-7) represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in pharmaceutical research and development. The presence of multiple nitro groups and a thiazole core suggests a rich chemical reactivity, making it a valuable candidate for further exploration.

The molecular framework of this compound incorporates several key functional groups that contribute to its unique properties. The nitrophenyl substituents at the 3rd and 4th positions of the thiazole ring introduce electron-withdrawing effects, which can influence the electronic properties and reactivity of the molecule. Additionally, the carbohydrazonoyl cyanide moiety at the 2-position of the thiazole ring adds another layer of complexity, potentially enabling diverse chemical transformations and interactions with biological targets.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide may contribute to its potential as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its structural versatility. The combination of nitro groups and a thiazole core allows for multiple pathways for chemical modification, enabling researchers to tailor its properties for specific applications. For instance, the nitro groups can be reduced to amines, which could open up possibilities for further derivatization and functionalization.

Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry. These compounds often exhibit potent biological activity due to their ability to interact with various biological targets. The nitro groups in (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide may play a crucial role in mediating its interactions with biological systems. Additionally, the thiazole ring is known to be a privileged scaffold in drug design, contributing to the compound's potential therapeutic value.

The synthesis of this compound involves several sophisticated steps that require careful optimization. The introduction of the carbohydrazonoyl cyanide group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to construct the desired molecular framework efficiently.

Evaluation of the pharmacological properties of (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide is crucial for understanding its potential as a pharmaceutical agent. In vitro assays can provide insights into its interaction with biological targets such as enzymes and receptors. Furthermore, in vivo studies are essential for assessing its efficacy and safety profiles in animal models.

The compound's unique structural features also make it an attractive candidate for computational studies. Molecular modeling techniques can help predict its binding affinity to biological targets and provide valuable insights into its mechanism of action. These computational approaches can complement experimental efforts and accelerate the drug discovery process.

In conclusion, (E)-N-(3-nitrophenyl)-4-(4-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide represents a promising compound in medicinal chemistry with significant potential for further development. Its complex molecular structure and diverse functional groups offer numerous opportunities for exploration in drug discovery. Continued research into this compound is warranted to fully elucidate its properties and applications.